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Compound of Interest

Compound Name: 1-(4-Isopropoxyphenyl)ethanone

Cat. No.: B1269242 Get Quote

An In-depth Technical Guide on the Solubility of 1-(4-isopropoxyphenyl)ethanone in Common

Organic Solvents

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of 1-(4-
isopropoxyphenyl)ethanone, a key chemical intermediate. Due to the limited availability of

precise quantitative solubility data in publicly accessible literature, this document focuses on

qualitative solubility and outlines a comprehensive experimental protocol for determining

quantitative solubility.

Introduction to 1-(4-isopropoxyphenyl)ethanone
1-(4-isopropoxyphenyl)ethanone, also known as 4-isopropoxyacetophenone, is an aromatic

ketone. Its chemical structure, featuring a polar ketone group and a moderately nonpolar

isopropoxy group attached to a benzene ring, suggests its solubility in a range of organic

solvents. The ether functionality may enhance its solubility in various organic media.

Compound Profile:

Chemical Name: 1-(4-isopropoxyphenyl)ethanone

CAS Number: 4074-51-5

Molecular Formula: C₁₁H₁₄O₂
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Molecular Weight: 178.23 g/mol

Solubility Profile
Precise quantitative solubility data for 1-(4-isopropoxyphenyl)ethanone in common organic

solvents is not readily available in the reviewed literature. However, based on the principles of

"like dissolves like" and data for structurally similar compounds, a qualitative solubility profile

can be inferred. The presence of both a polar carbonyl group and a larger, nonpolar

hydrocarbon backbone suggests miscibility with a variety of organic solvents.

Table 1: Qualitative Solubility of 1-(4-isopropoxyphenyl)ethanone
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Solvent Class Common Solvents
Expected
Qualitative
Solubility

Rationale

Polar Protic
Methanol, Ethanol,

Isopropanol

Soluble to Moderately

Soluble

The isopropoxy and

ketone groups can

form hydrogen bonds

with the hydroxyl

groups of the

solvents. A structurally

similar compound, 1-

(4-

isopropylphenyl)ethan

one, is miscible with

ethanol.[1]

Polar Aprotic
Acetone, Ethyl

Acetate, Acetonitrile
Soluble

Dipole-dipole

interactions between

the ketone group of

the solute and the

polar functional

groups of the solvents

are expected to lead

to good solubility. 1-

(4-

isopropylphenyl)ethan

one is moderately

soluble in acetone.[2]

Nonpolar
Toluene, Hexane,

Diethyl Ether

Moderately to

Sparingly Soluble

The aromatic ring and

the isopropoxy group

contribute to nonpolar

character, allowing for

some solubility in

nonpolar solvents.

However, the polar

ketone group may

limit high solubility.
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Chlorinated
Dichloromethane,

Chloroform
Soluble

These solvents are

effective at dissolving

a wide range of

organic compounds.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the quantitative determination of the solubility of 1-
(4-isopropoxyphenyl)ethanone, based on the equilibrium solubility method.

3.1. Materials and Equipment

1-(4-isopropoxyphenyl)ethanone (high purity)

Selected organic solvents (analytical grade)

Analytical balance

Thermostatic shaker or water bath

Centrifuge

Vials with screw caps

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for

concentration analysis

3.2. Procedure

Preparation of Saturated Solutions:

Add an excess amount of 1-(4-isopropoxyphenyl)ethanone to a series of vials, each

containing a known volume of a different organic solvent.
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Seal the vials tightly to prevent solvent evaporation.

Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

Agitate the mixtures for a predetermined time (e.g., 24-72 hours) to ensure equilibrium is

reached.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed for a sufficient time to

allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pipette.

Filter the collected supernatant through a syringe filter to remove any undissolved solid

particles.

Analysis of Solute Concentration:

Dilute the filtered solution with a suitable solvent to a concentration within the calibrated

range of the analytical instrument.

Determine the concentration of 1-(4-isopropoxyphenyl)ethanone in the diluted solution

using a validated HPLC or GC method.

Prepare a calibration curve using standard solutions of known concentrations to quantify

the amount of dissolved solute.

Calculation of Solubility:

Calculate the solubility of 1-(4-isopropoxyphenyl)ethanone in each solvent using the

determined concentration and the dilution factor.

Express the solubility in appropriate units, such as g/100 mL or mol/L.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility.
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1. Preparation of Saturated Solutions
- Add excess solute to solvent

- Seal vials
- Agitate at constant temperature

2. Equilibration
- Allow excess solid to settle

3. Sample Collection
- Withdraw supernatant

4. Filtration
- Remove undissolved solid

5. Dilution
- Prepare sample for analysis

6. Concentration Analysis
- Use HPLC or GC

7. Calculation
- Determine solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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